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Compound of Interest

Compound Name: N-(3-Indolylacetyl)-L-valine-d4

Cat. No.: B15557660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(3-Indolylacetyl)-L-valine-d4 is the deuterated form of N-(3-Indolylacetyl)-L-valine, a

conjugate of the primary plant auxin, indole-3-acetic acid (IAA), and the amino acid L-valine. In

plants, such amino acid conjugates are involved in the homeostatic regulation of auxin levels,

serving as storage forms that can be hydrolyzed to release free, active IAA. The deuterated

stable isotope is a valuable tool in metabolic studies, pharmacokinetic research, and as an

internal standard for precise quantification of the non-deuterated analog in complex biological

matrices using mass spectrometry-based methods.[1][2] The deuterium labeling provides a

distinct mass shift without significantly altering the chemical properties of the molecule,

enabling accurate differentiation from the endogenous compound.

Physicochemical Properties and Storage
Proper handling and storage of N-(3-Indolylacetyl)-L-valine-d4 are critical to maintain its

isotopic purity and chemical integrity.
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Property Data

Chemical Formula C₁₅H₁₄D₄N₂O₃

Appearance Solid (Typical)

Storage Temperature -20°C to -80°C for long-term storage

Shipping Temperature Ambient

Handling Precautions

Handle under an inert, dry atmosphere (e.g.,

nitrogen or argon) to prevent hydrogen-

deuterium (H-D) exchange with atmospheric

moisture. Protect from light, as indole

compounds can be light-sensitive.

Note: Always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific

information on purity and recommended storage conditions.[3][4]

Solution Preparation
The solubility of N-(3-Indolylacetyl)-L-valine-d4 has not been extensively reported. However,

based on the known solubility of its parent compound, indole-3-acetic acid, and general

practices for similar molecules, the following solvents can be used to prepare stock solutions. It

is recommended to perform small-scale solubility tests before preparing a bulk solution.
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Solvent Expected Solubility Notes

Dimethyl Sulfoxide (DMSO) Good

A common solvent for creating

high-concentration stock

solutions.

Ethanol Soluble
May require gentle warming to

fully dissolve.

Methanol Soluble

Acetonitrile Soluble

Aqueous Buffers pH-dependent

Solubility is generally lower in

aqueous solutions and is

influenced by pH. Indole-3-

acetyl amino acid conjugates

can be susceptible to

hydrolysis under alkaline

conditions (pH > 8).[5][6]

Protocol for Preparation of a 1 mg/mL Stock Solution in
DMSO:

Pre-weighing: Allow the vial of N-(3-Indolylacetyl)-L-valine-d4 to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Weighing: In a clean, dry vial, accurately weigh the desired amount of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial. For example, to

prepare a 1 mg/mL solution, add 1 mL of DMSO to 1 mg of the compound.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a

water bath (30-40°C) can be used to aid dissolution if necessary.

Storage: Store the stock solution in tightly sealed vials at -20°C or -80°C. Aliquoting the stock

solution into single-use vials is recommended to avoid repeated freeze-thaw cycles and

minimize exposure to moisture.
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Experimental Protocols
N-(3-Indolylacetyl)-L-valine-d4 is primarily used as an internal standard for the quantification

of endogenous N-(3-Indolylacetyl)-L-valine in biological samples, particularly from plant tissues.

The following is a general workflow for such an analysis using stable isotope dilution with LC-

MS/MS.

Workflow for Quantitative Analysis of N-(3-
Indolylacetyl)-L-valine
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Sample Preparation

Purification

Analysis

Homogenize Tissue Sample in Extraction Buffer

Spike with N-(3-Indolylacetyl)-L-valine-d4
(Internal Standard)

Centrifuge and Collect Supernatant

Solid-Phase Extraction (SPE)

Elute and Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Quantification using Isotope Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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